Cas no 1261924-45-1 (2-Amino-5-(3-t-butylsulfamoylphenyl)isonicotinic acid)

• Product Name: 2-Amino-5-(3-t-butylsulfamoylphenyl)isonicotinic acid
• CAS No: 1261924-45-1
• MF: C₁₆H₁₉N₃O₄S
• MW: 349.404762506485
• MDL: MFCD18318760
• CID: 5158350
• Update Time: 2025-05-25

2-Amino-5-(3-t-butylsulfamoylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(3-t-butylsulfamoylphenyl)isonicotinic acid

• MDL： MFCD18318760
• Inchi： 1S/C16H19N3O4S/c1-16(2,3)19-24(22,23)11-6-4-5-10(7-11)13-9-18-14(17)8-12(13)15(20)21/h4-9,19H,1-3H3,(H2,17,18)(H,20,21)
• InChI Key： INGMRMDIZCZHLD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=NC(=CC=2C(=O)O)N)C=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 553
• XLogP3: 1.6
• Topological Polar Surface Area: 131

Additional information on 2-Amino-5-(3-t-butylsulfamoylphenyl)isonicotinic acid

2-Amino-5-(3-t-butylsulfamoylphenyl)isonicotinic Acid: A Comprehensive Overview

The compound with CAS No. 1261924-45-1, known as 2-Amino-5-(3-t-butylsulfamoylphenyl)isonicotinic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique isonicotinic acid backbone, which serves as a versatile scaffold for various functional groups. The presence of the t-butylsulfamoyl group attached to the phenyl ring introduces additional complexity and functionality, making this molecule a promising candidate for drug development.

Recent studies have highlighted the potential of 2-Amino-5-(3-t-butylsulfamoylphenyl)isonicotinic acid as a modulator of key cellular pathways. Researchers have demonstrated that this compound exhibits potent activity against several disease targets, including inflammatory conditions and certain types of cancer. The t-butylsulfamoyl group plays a critical role in enhancing the compound's bioavailability and stability, which are essential properties for any drug candidate.

The synthesis of 2-Amino-5-(3-t-butylsulfamoylphenyl)isonicotinic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the t-butylsulfamoyl group is particularly challenging and requires precise control over reaction conditions to ensure optimal yields and purity. This compound's structure has been optimized through extensive computational modeling, which has provided valuable insights into its pharmacokinetic properties.

One of the most exciting developments involving this compound is its potential application in the treatment of neurodegenerative diseases. Preclinical studies have shown that 2-Amino-5-(3-t-butylsulfamoylphenyl)isonicotinic acid can effectively cross the blood-brain barrier, a critical requirement for any drug targeting central nervous system disorders. Its ability to modulate key neurotransmitter systems suggests that it may offer therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, this compound has also been explored for its role in diagnostic applications. The isonicotinic acid core provides a platform for attaching imaging agents, making it a valuable tool in molecular imaging techniques. Researchers have successfully utilized this compound to develop novel contrast agents for magnetic resonance imaging (MRI), which could improve the early detection of various diseases.

The latest research on 2-Amino-5-(3-t-butylsulfamoylphenyl)isonicotinic acid has also focused on its interactions with biological macromolecules such as proteins and nucleic acids. Advanced techniques like X-ray crystallography and cryo-electron microscopy have provided high-resolution structural data, shedding light on the molecular mechanisms underlying its biological activity. These findings have paved the way for rational drug design strategies aimed at improving the compound's efficacy and reducing potential side effects.

Furthermore, environmental scientists have investigated the biodegradation pathways of this compound to assess its environmental impact. Studies indicate that 2-Amino-5-(3-t-butylsulfamoylphenyl)isonicotinic acid undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in natural ecosystems. This information is crucial for ensuring the sustainable use of this compound in both therapeutic and diagnostic applications.

In conclusion, 2-Amino-5-(3-t-butylsulfamoylphenyl)isonicotinic acid represents a significant advancement in medicinal chemistry, offering a versatile platform for addressing diverse biomedical challenges. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for future drug development and diagnostic innovations.